Cas no 1314785-42-6 (1-(2,3-dimethylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(2,3-dimethylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 1314785-42-6
• Molecular Formula: C₁₂H₁₄O₂
• Molecular Weight: 190.238363742828
• CID: 6022461
• PubChem ID: 83697690

1-(2,3-dimethylphenyl)cyclopropane-1-carboxylic acid Properties

Names and Identifiers

• 1-(2,3-dimethylphenyl)cyclopropane-1-carboxylic acid
• EN300-1853278
• 1314785-42-6

• InChIKey： JIRHWVZVXVFQSS-UHFFFAOYSA-N
• Inchi： 1S/C12H14O2/c1-8-4-3-5-10(9(8)2)12(6-7-12)11(13)14/h3-5H,6-7H2,1-2H3,(H,13,14)
• SMILES： OC(C1(C2C=CC=C(C)C=2C)CC1)=O

Computed Properties

• Exact Mass: 190.099379685g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 190.099379685g/mol
• Heavy Atom Count: 14
• Complexity: 243
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes